Cas no 104636-92-2 (1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)-)

• Product Name: 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)-
• CAS No: 104636-92-2
• MF: C₂₁H₄₁BrO₆
• MW: 469.450647115707
• CID: 1144314
• PubChem ID: 13513571
• Update Time: 2025-04-20

1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)-
• 2-(9-bromononyl)-1,4,7,10,13,16-hexaoxacyclooctadecane
• DTXSID00542677
• 104636-92-2

• Inchi： 1S/C21H41BrO6/c22-9-7-5-3-1-2-4-6-8-21-20-27-17-16-25-13-12-23-10-11-24-14-15-26-18-19-28-21/h21H,1-20H2
• InChI Key： QRUYOQFDXHXZGO-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCC1COCCOCCOCCOCCOCCO1

Computed Properties

• Exact Mass: 468.20873
• Monoisotopic Mass: 468.20865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.38